CID 11226207

• CAS No.: 317353-73-4
• Product Name: CID 11226207
• Molecular Formula: C28H34N4O6
• Molecular Weight: 522.6 g/mol
• IUPAC Name: 2-[1-[(3S)-4-[2-[4-[(2-methylphenyl)carbamoylamino]phenyl]acetyl]morpholine-3-carbonyl]piperidin-4-yl]acetic acid
• Standard InChI: InChI=1S/C28H34N4O6/c1-19-4-2-3-5-23(19)30-28(37)29-22-8-6-20(7-9-22)16-25(33)32-14-15-38-18-24(32)27(36)31-12-10-21(11-13-31)17-26(34)35/h2-9,21,24H,10-18H2,1H3,(H,34,35)(H2,29,30,37)/t24-/m0/s1
• Standard InChIKey: ITXAAOWFOURIHK-DEOSSOPVSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)CC(=O)N3CCOC[C@H]3C(=O)N4CCC(CC4)CC(=O)O
• SMILES: CC1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3C(=O)N4CCC(CC4)CC(=O)O
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3C(=O)N4CCC(CC4)CC(=O)O
• Appearance: Solid powder
• Description: TCS2314 is a integrin very late antigen-4 (VLA-4; α4β1) antagonist (IC50 = 4.4 nM). It blocks the activation of inflammatory cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TCS2314, TCS 2314, TCS-2314
• Reference: 1. Muro et al (2009) Discovery of trans-4-[1-[[2,5-Dichloro-4-(1-methyl-3-indolylcarboxamido)phenyl]acetyl]-(4S)-methoxy(2S)-pyrrolidinylmethoxy]cyclohexanecarboxylic acid: an orally active, selective very late antigen-4 antagonist. J.Med.Chem. 52 7974. PMID: 19891440.
• PubChem Compound: 11226207
• Last Modified: Nov 11 2021